Cas no 477873-63-5 (3-(2-Glucosyloxy-4- methoxyphenyl)propanoic acid)

• Product Name: 3-(2-Glucosyloxy-4- methoxyphenyl)propanoic acid
• CAS No: 477873-63-5
• Molecular Formula: C₁₆H₂₂O₉
• Molecular Weight: 358.34048
• CID: 1080654
• PubChem ID: 11100427

3-(2-Glucosyloxy-4- methoxyphenyl)propanoic acid Properties

Names and Identifiers

• 3-(2-Glucosyloxy-4- methoxyphenyl)propanoic acid
• 3-(2-Glucosyloxy-4- methoxyphenyl)propanoic acid
• [ "" ]
• 3-(2-Glucosyloxy-4-methoxyphenyl)propanoic acid
• ACon1_000114
• 3-[2-(beta-D-Glucopyranosyloxy)-4-methoxyphenyl]propanoic acid
• 2-O-
• DTXSID20904192
• MEGxp0_000145
• CHEBI:189457
• A-D-Glucosyloxy-4-methoxybenzene propanoic acid
• BRD-K26882894-001-01-3
• NCGC00180868-01
• NCGC00180868-02_C16H22O9_3-[2-(beta-D-Glucopyranosyloxy)-4-methoxyphenyl]propanoic acid
• FS-8821
• C16H22O9
• AKOS040761051
• 3-[4-methoxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]propanoic acid
• HY-134663
• CS-0147027
• 477873-63-5
• NCGC00180868-02
• NS00097553
• 3-(2-Glucosyloxy-4-
• 3-(4-methoxy-2-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)propanoic acid
• DA-60183
• methoxyphenyl)propanoic acid

• InChIKey： LIVNOUBJFOXZOR-YMILTQATSA-N
• Inchi： InChI=1S/C16H22O9/c1-23-9-4-2-8(3-5-12(18)19)10(6-9)24-16-15(22)14(21)13(20)11(7-17)25-16/h2,4,6,11,13-17,20-22H,3,5,7H2,1H3,(H,18,19)/t11-,13-,14+,15-,16-/m1/s1
• SMILES： O=C(O)CCc2c(O[C@@H]1O[C@@H]([C@@H](O)[C@H](O)[C@H]1O)CO)cc(OC)cc2

Computed Properties

• Exact Mass: 358.12600
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 358.12638228g/mol
• Heavy Atom Count: 25
• Complexity: 432
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 146Ų

Experimental Properties

• LogP: -1.10890
• PSA: 145.91000
• Boiling Point: 624.6±55.0 °C at 760 mmHg
• Melting Point: 168-169 ºC (acetone )
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• Flash Point: 228.0±25.0 °C
• Solubility: Slightly soluble (20 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.465±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides